Cas no 5873-90-5 (Methyl benzimidate hydrochloride)

Methyl benzimidate hydrochloride structure
5873-90-5 structure
Product Name:Methyl benzimidate hydrochloride
CAS No:5873-90-5
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD00012575
CID:377315
PubChem ID:87563946
Update Time:2025-04-19

Methyl benzimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidicacid, methyl ester, hydrochloride (1:1)
    • Methyl Benzimidate Hydrochloride [for Protein modification]
    • methyl benzenecarboximidate,hydrochloride
    • Methyl Benzenecarboximidoate hydrochloride
    • METHYL BENZIMIDATE HYDROCHLORIDE
    • Benzimidic Acid Methyl Ester Hydrochloride
    • Methyl benzimidate HCl
    • Methyl benzenecarboximidate hydrochloride
    • C8H10ClNO
    • BENZINIDIC ACID METHYL ESTER HYDROCHLORIDE
    • Benzenecarboximidic acid, methyl ester, hydrochloride
    • methoxyphenylmethanimine, chloride
    • methylbenzoimidate hydrochloride
    • HDJNHVNQRJMWSH-UHFFFAOYSA-N
    • methyl benzimidat
    • Methyl benzimidate hydrochloride
    • MDL: MFCD00012575
    • Inchi: 1S/C8H9NO.ClH/c1-10-8(9)7-5-3-2-4-6-7;/h2-6,9H,1H3;1H
    • InChI Key: HDJNHVNQRJMWSH-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1C=CC=CC=1)=N

Computed Properties

  • Exact Mass: 171.04500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 105-107 °C (dec.) (lit.)
  • Water Partition Coefficient: almost transparency
  • PSA: 33.08000
  • LogP: 2.56010
  • Solubility: Not determined

Methyl benzimidate hydrochloride Security Information

Methyl benzimidate hydrochloride Pricemore >>

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